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Compound of Interest

Compound Name: GW 2433

Cat. No.: B1672453

{ Get Quote

GW 2433 is a synthetic, dual agonist of Peroxisome Proliferator-Activated Receptor Alpha
(PPARa) and Peroxisome Proliferator-Activated Receptor Delta (PPARJ). As a ligand for these
nuclear receptors, GW 2433 plays a role in the transcriptional regulation of genes primarily
involved in lipid metabolism and energy homeostasis. This guide provides a comprehensive
overview of its mechanism of action, pharmacological properties, and the experimental
methodologies used for its characterization, tailored for researchers, scientists, and drug
development professionals.

Core Properties and Chemical Structure

GW 2433 is a synthetic organic compound with the chemical formula C28H28CI3FN204 and a
molecular weight of 581.89 g/mol .

Property Value
Chemical Formula C28H28CI3FN204
Molecular Weight 581.89 g/mol

Synonyms

GW-2433, GW2433

Compound Type

Synthetic Organic

Mechanism of Action

PPARa and PPARS agonist
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Mechanism of Action: PPAR Activation and Gene
Regulation

GW 2433 exerts its biological effects by binding to and activating PPARa and PPARJ, which
are ligand-activated transcription factors. The general mechanism of action for PPARSs involves
the following key steps:

e Ligand Binding: GW 2433 enters the cell and binds to the ligand-binding domain (LBD) of
PPARa and PPARS located in the nucleus.

e Heterodimerization: Upon ligand binding, the PPAR undergoes a conformational change,
enabling it to form a heterodimer with the Retinoid X Receptor (RXR).

e PPRE Binding: This PPAR-RXR heterodimer then binds to specific DNA sequences known
as Peroxisome Proliferator Response Elements (PPRES) located in the promoter regions of
target genes.

» Coactivator Recruitment: The activated heterodimer recruits various coactivator proteins.

¢ Transcriptional Regulation: The assembled complex of the PPAR-RXR heterodimer, ligand,
and coactivators modulates the transcription of downstream target genes, leading to either
increased or decreased gene expression.

The following diagram illustrates the generalized signaling pathway of PPAR activation by a
ligand such as GW 2433.
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Upregulation of Target Genes:
- Lipid Catabolism
- Fatty Acid Oxidation
- Energy Uncoupling

» To cite this document: BenchChem. [GW 2433: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672453#what-is-gw-2433]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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